Cas no 1398504-00-1 (1-Benzyl-1,9-diazaspiro[5.5]undecan-2-one)

• Product Name: 1-Benzyl-1,9-diazaspiro[5.5]undecan-2-one
• CAS No: 1398504-00-1
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• CID: 4934121
• Update Time: 2025-06-13

1-Benzyl-1,9-diazaspiro[5.5]undecan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-1,9-DIAZASPIRO[5.5]UNDECAN-2-ONE
• 1-Benzyl-1,9-diazaspiro[5.5]undecan-2-one

• Inchi： 1S/C16H22N2O/c19-15-7-4-8-16(9-11-17-12-10-16)18(15)13-14-5-2-1-3-6-14/h1-3,5-6,17H,4,7-13H2
• InChI Key： WWDDVFHDJPKNPM-UHFFFAOYSA-N
• SMILES： O=C1CCCC2(CCNCC2)N1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 1.6
• Topological Polar Surface Area: 32.299

Additional information on 1-Benzyl-1,9-diazaspiro[5.5]undecan-2-one

Professional Introduction to 1-Benzyl-1,9-diazaspiro[5.5]undecan-2-one (CAS No. 1398504-00-1)

1-Benzyl-1,9-diazaspiro[5.5]undecan-2-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential pharmacological applications. The compound belongs to the class of diazaspiro compounds, which are known for their diverse biological activities and structural versatility. With the CAS number 1398504-00-1, this molecule has been extensively studied for its chemical properties and potential therapeutic benefits.

The core structure of 1-Benzyl-1,9-diazaspiro[5.5]undecan-2-one consists of a spirocyclic arrangement between a benzyl group and a diazacycloheptane ring system, connected by a ketone moiety at the 2-position. This intricate architecture imparts unique steric and electronic properties to the molecule, making it a promising candidate for drug discovery. The presence of both nitrogen and oxygen heteroatoms in the spirocycle enhances its potential for interactions with biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. 1-Benzyl-1,9-diazaspiro[5.5]undecan-2-one has been investigated for its potential role in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. Preliminary studies have suggested that this compound may possess inhibitory activity against certain enzymes implicated in these diseases.

The synthesis of 1-Benzyl-1,9-diazaspiro[5.5]undecan-2-one involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key synthetic strategies include ring-forming reactions, such as cyclization and spirocycloaddition, as well as functional group manipulations to introduce the necessary substituents at strategic positions within the molecule. The benzyl group at the 1-position serves as a protective group that can be later modified if needed, while the ketone functionality at the 2-position provides a handle for further derivatization.

One of the most compelling aspects of 1-Benzyl-1,9-diazaspiro[5.5]undecan-2-one is its potential as a scaffold for structure-based drug design. The spirocyclic core offers a rigid framework that can be fine-tuned through computational modeling and experimental optimization to improve binding affinity and reduce off-target effects. This approach has been successfully applied in other areas of medicinal chemistry, where spirocyclic compounds have emerged as lead candidates for novel therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-Benzyl-1,9-diazaspiro[5.5]undecan-2-one with high precision. Molecular docking studies have revealed that this compound can interact with specific amino acid residues in target proteins, suggesting its potential as an inhibitor or modulator of enzyme activity. These computational insights have guided experimental efforts to optimize the compound's pharmacological profile.

In addition to its structural features, 1-Benzyl-1,9-diazaspiro[5.5]undecan-2-one exhibits interesting physicochemical properties that make it suitable for drug development. Its molecular weight and lipophilicity are within optimal ranges for oral bioavailability, while its solubility profile allows for formulation into various dosage forms. These characteristics are crucial for ensuring that the compound can be effectively delivered to biological targets in vivo.

The pharmacological evaluation of 1-Benzyl-1,9-diazaspiro[5.5]undecan-2-one has focused on its potential therapeutic applications in several disease areas. In vitro studies have demonstrated inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Furthermore, preliminary animal models have shown promising results in reducing inflammation and pain without significant side effects.

Another area of interest is the potential application of 1-Benzyl-1,9-diazaspiro[5.5]undecan-2-one in neurodegenerative diseases. The spirocyclic structure suggests that this compound may interact with neurotransmitter receptors or other key proteins involved in neuronal function and survival. Research is ongoing to explore its effects on models of Alzheimer's disease and Parkinson's disease, with initial findings indicating potential neuroprotective properties.

The synthesis and characterization of 1-Benzyl-1,9-diazaspiro[5.5]undecan-2-one have also contributed to our understanding of diazaspiro chemistry as a whole. This class of compounds continues to be an active area of research due to their unique structural features and biological activities. By studying molecules like 1-Benzyl-1,9-diazaspiro[5.5]undecan-2-one, chemists can gain insights into how structural modifications influence pharmacological outcomes, paving the way for new generations of therapeutic agents.

In conclusion, 1-Benzyl-1,9-diazaspiro[5.5]undecan-2-one (CAS No. 1398504-00-1) represents a fascinating example of how complex molecular architectures can lead to novel pharmacological opportunities. Its spirocyclic framework combined with strategic functional groups makes it a versatile scaffold for drug discovery efforts targeting various diseases including inflammation, neurodegeneration, and cancer, among others . As research continues, this compound holds promise as a lead structure or building block for future therapeutics, contributing significantly to advancements in medicinal chemistry.